Cas no 937818-18-3 (5-chloro-1,2-dimethyl-1H-imidazole)

• Product Name: 5-chloro-1,2-dimethyl-1H-imidazole
• CAS No: 937818-18-3
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• CID: 6374916
• PubChem ID: 60069424
• Update Time: 2023-12-15

5-chloro-1,2-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,2-dimethyl-1H-imidazole
• 1H-Imidazole, 5-chloro-1,2-dimethyl-
• EN300-1168496
• 937818-18-3
• SCHEMBL451876
• 5-chloro-1,2-dimethylimidazole

• Inchi： 1S/C5H7ClN2/c1-4-7-3-5(6)8(4)2/h3H,1-2H3
• InChI Key： PSRKMCIHEBOBSL-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C(Cl)=CN=1

Computed Properties

• Exact Mass: 130.0297759g/mol
• Monoisotopic Mass: 130.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 241.1±13.0 °C(Predicted)
• pka: 5.99±0.25(Predicted)